Cas no 952753-59-2 (2-amino-4-(4-fluorophenyl)-1,3-thiazole-5-carbonitrile)

2-Amino-4-(4-fluorophenyl)-1,3-thiazole-5-carbonitrile is a fluorinated heterocyclic compound featuring a thiazole core substituted with an amino group, a 4-fluorophenyl moiety, and a nitrile functionality. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it serves as a key intermediate for the development of bioactive molecules. The presence of the fluorine atom enhances metabolic stability and binding affinity, while the nitrile group offers reactivity for further derivatization. Its well-defined crystalline form ensures consistent purity, making it suitable for precise synthetic workflows. The compound is typically handled under standard laboratory conditions, with stability under inert atmospheres.
2-amino-4-(4-fluorophenyl)-1,3-thiazole-5-carbonitrile structure
952753-59-2 structure
Product Name:2-amino-4-(4-fluorophenyl)-1,3-thiazole-5-carbonitrile
CAS No:952753-59-2
MF:C10H6FN3S
MW:219.238143444061
MDL:MFCD24642255
CID:4661451
PubChem ID:83535263
Update Time:2025-06-11

2-amino-4-(4-fluorophenyl)-1,3-thiazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-amino-4-(4-fluorophenyl)thiazole-5-carbonitrile
    • 2-amino-4-(4-fluorophenyl)-1,3-thiazole-5-carbonitrile
    • 5-Thiazolecarbonitrile, 2-amino-4-(4-fluorophenyl)-
    • 2-Amino-4-(4-fluorophenyl)-5-thiazolecarbonitrile (ACI)
    • BYCWHBXYLJAAEH-UHFFFAOYSA-N
    • 952753-59-2
    • BS-44423
    • 2-Amino-4-(4-fluorophenyl)-5-thiazolecarbonitrile
    • 2-Amino-4-(4-fluoro-phenyl)-thiazole-5-carbonitrile
    • DB-181968
    • SCHEMBL1852196
    • CS-0052060
    • P18256
    • MDL: MFCD24642255
    • Inchi: 1S/C10H6FN3S/c11-7-3-1-6(2-4-7)9-8(5-12)15-10(13)14-9/h1-4H,(H2,13,14)
    • InChI Key: BYCWHBXYLJAAEH-UHFFFAOYSA-N
    • SMILES: N#CC1=C(C2C=CC(F)=CC=2)N=C(N)S1

Computed Properties

  • Exact Mass: 219.02664654g/mol
  • Monoisotopic Mass: 219.02664654g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 90.9Ų

2-amino-4-(4-fluorophenyl)-1,3-thiazole-5-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1096452-100mg
2-amino-4-(4-fluorophenyl)-1,3-thiazole-5-carbonitrile
952753-59-2 97%
100mg
$310 2024-07-21
eNovation Chemicals LLC
Y1096452-250MG
2-amino-4-(4-fluorophenyl)-1,3-thiazole-5-carbonitrile
952753-59-2 97%
250mg
$625 2024-07-21
eNovation Chemicals LLC
Y1096452-500MG
2-amino-4-(4-fluorophenyl)-1,3-thiazole-5-carbonitrile
952753-59-2 97%
500mg
$940 2024-07-21
eNovation Chemicals LLC
Y1096452-1G
2-amino-4-(4-fluorophenyl)-1,3-thiazole-5-carbonitrile
952753-59-2 97%
1g
$1570 2024-07-21
Chemenu
CM541816-1g
2-Amino-4-(4-fluorophenyl)-1,3-thiazole-5-carbonitrile
952753-59-2 95%+
1g
$63 2023-01-04
Ambeed
A783770-100mg
2-Amino-4-(4-fluorophenyl)thiazole-5-carbonitrile
952753-59-2 98%
100mg
$6.0 2025-02-21
Ambeed
A783770-250mg
2-Amino-4-(4-fluorophenyl)thiazole-5-carbonitrile
952753-59-2 98%
250mg
$14.0 2025-02-21
Ambeed
A783770-1g
2-Amino-4-(4-fluorophenyl)thiazole-5-carbonitrile
952753-59-2 98%
1g
$42.0 2025-02-21
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBFG00004-100MG
2-amino-4-(4-fluorophenyl)-1,3-thiazole-5-carbonitrile
952753-59-2 97%
100MG
¥ 92.00 2023-04-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBFG00004-250MG
2-amino-4-(4-fluorophenyl)-1,3-thiazole-5-carbonitrile
952753-59-2 97%
250MG
¥ 151.00 2023-04-12

2-amino-4-(4-fluorophenyl)-1,3-thiazole-5-carbonitrile Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Pyridine Solvents: Ethanol ;  15 min, 70 °C; 70 °C → rt
1.2 Reagents: Iodine Solvents: Ethanol ;  rt; 1 h, rt
1.3 Reagents: Sodium thiosulfate Solvents: Water ;  cooled
Reference
Discovery of 2-[[2-Ethyl-6-[4-[2-(3-hydroxyazetidin-1-yl)-2-oxoethyl]piperazin-1-yl]-8-methylimidazo[1,2-a]pyridin-3-yl]methylamino]-4-(4-fluorophenyl)thiazole-5-carbonitrile (GLPG1690), a First-in-Class Autotaxin Inhibitor Undergoing Clinical Evaluation for the Treatment of Idiopathic Pulmonary Fibrosis
Desroy, Nicolas ; Housseman, Christopher; Bock, Xavier; Joncour, Agnes; Bienvenu, Natacha; et al, Journal of Medicinal Chemistry, 2017, 60(9), 3580-3590

Production Method 2

Reaction Conditions
1.1 Reagents: Pyridine Solvents: Ethanol ;  15 min, 70 °C; 70 °C → rt
1.2 Reagents: Iodine Solvents: Ethanol ;  rt; 1 h, rt
1.3 Reagents: Sodium thiosulfate Solvents: Water ;  rt
Reference
Heterocyclic compound, application thereof and pharmaceutical composition comprising same
, World Intellectual Property Organization, , ,

Production Method 3

Reaction Conditions
1.1 Reagents: Iodine Solvents: Ethanol ;  2 h, rt
Reference
Structure guided design of potent indole-based ATX inhibitors bearing hydrazone moiety with tumor suppression effects
Lei, Hongrui; Li, Changtao; Yang, Yu; Jia, Fang; Guo, Ming; et al, European Journal of Medicinal Chemistry, 2020, 201,

Production Method 4

Reaction Conditions
1.1 Reagents: Iodine Solvents: Pyridine ;  6 h, 90 °C; 90 °C → rt
1.2 Reagents: Water ;  cooled
Reference
Preparation of thiazolyl nicotinamides as adenosine A3 receptor modulators
, Spain, , ,

Production Method 5

Reaction Conditions
1.1 Reagents: Pyridine Solvents: Ethanol ;  15 min, 70 °C; 70 °C → rt
1.2 Reagents: Iodine Solvents: Ethanol ;  rt; 1 h, rt
1.3 Reagents: Sodium thiosulfate Solvents: Water
Reference
Preparation of imidazo[1,2-a]pyridine derivatives for treatment of inflammatory disorders
, World Intellectual Property Organization, , ,

Production Method 6

Reaction Conditions
1.1 Reagents: Pyridine Catalysts: Iodine Solvents: Ethanol ;  rt; 2 h, rt
1.2 Reagents: Sodium thiosulfate Solvents: Water ;  15 min, rt
Reference
ATX inhibitors, preparation method therefor and applications thereof
, World Intellectual Property Organization, , ,

Production Method 7

Reaction Conditions
1.1 Reagents: Pyridine Solvents: Ethanol ;  rt; 15 min, 70 °C; 70 °C → rt
1.2 Reagents: Iodine Solvents: Ethanol ;  rt; 1 h, rt
1.3 Reagents: Sodium thiosulfate
Reference
Preparation of atx inhibitor and use thereof
, China, , ,

Production Method 8

Reaction Conditions
1.1 Reagents: Iodine Solvents: Ethanol ;  15 min, rt → 70 °C; 70 °C → 25 °C
1.2 Reagents: Pyridine Solvents: Ethanol ;  25 °C; 1 h, 25 °C
1.3 Reagents: Sodium thiosulfate Solvents: Water ;  0 °C
Reference
Tricyclic derivative and preparation method therefor and application thereof
, World Intellectual Property Organization, , ,

Production Method 9

Reaction Conditions
1.1 Reagents: Iodine Solvents: Ethanol ;  15 min, rt → 70 °C; 70 °C → 25 °C
1.2 Reagents: Pyridine Solvents: Ethanol ;  25 °C; 1 h, 25 °C
1.3 Reagents: Sodium thiosulfate Solvents: Water ;  cooled
Reference
Preparation of pyridoimidazole derivatives and application thereof
, China, , ,

Production Method 10

Reaction Conditions
1.1 Reagents: Pyridine ,  Iodine ;  6 h, 90 °C; 90 °C → rt
1.2 Reagents: Water ;  cooled
Reference
Preparation of thiazole derivatives as modulators of the adenosine A3 receptors useful for the treatment of pathological conditions or diseases
, Spain, , ,

Production Method 11

Reaction Conditions
1.1 Reagents: Pyridine Solvents: Ethanol ;  15 min, 70 °C; 70 °C → rt
1.2 Reagents: Iodine Solvents: Ethanol ;  rt; 1 h, rt
Reference
Preparation of imidazo[1,2-a]pyrazineamine and imidazo[1,2-b]pyridazineamine compounds and pharmaceutical compositions as inhibitors of autotaxin for the treatment of inflammatory disorders
, World Intellectual Property Organization, , ,

Production Method 12

Reaction Conditions
1.1 Reagents: Iodine Solvents: Pyridine ;  12 h, 100 °C; 100 °C → rt
1.2 Reagents: Water ;  cooled
Reference
Preparation of 5-cyano-2-amino-1,3-thiazole derivatives as adenosine A1 receptor antagonists for use in treating cardiovascular, renal, and respiratory disorders
, World Intellectual Property Organization, , ,

Production Method 13

Reaction Conditions
Reference
Novel 5-cyano-1,3-thiazol-2-yl substituted amides as antagonists of adenosine A1 receptors and their preparation, pharmaceutical compositions, and use
, World Intellectual Property Organization, , ,

2-amino-4-(4-fluorophenyl)-1,3-thiazole-5-carbonitrile Raw materials

2-amino-4-(4-fluorophenyl)-1,3-thiazole-5-carbonitrile Preparation Products

2-amino-4-(4-fluorophenyl)-1,3-thiazole-5-carbonitrile Related Literature

Additional information on 2-amino-4-(4-fluorophenyl)-1,3-thiazole-5-carbonitrile

Comprehensive Overview of 2-amino-4-(4-fluorophenyl)-1,3-thiazole-5-carbonitrile (CAS No. 952753-59-2)

2-amino-4-(4-fluorophenyl)-1,3-thiazole-5-carbonitrile (CAS No. 952753-59-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the thiazole family, a class of heterocyclic compounds known for their diverse biological activities. With the increasing demand for novel drug candidates and agrochemicals, researchers are actively exploring the potential of thiazole derivatives like this one.

The molecular structure of 2-amino-4-(4-fluorophenyl)-1,3-thiazole-5-carbonitrile includes a fluorophenyl group, which enhances its lipophilicity and metabolic stability—a critical factor in drug design. The presence of an amino group and a carbonitrile moiety further contributes to its reactivity, making it a versatile intermediate in synthetic chemistry. Recent studies highlight its potential as a building block for kinase inhibitors and antimicrobial agents, aligning with the growing interest in targeted therapies and antibiotic resistance solutions.

In the context of current research trends, CAS No. 952753-59-2 is often discussed alongside topics like structure-activity relationships (SAR) and fragment-based drug discovery. These methodologies are pivotal in modern drug development, where efficiency and precision are paramount. The compound’s fluorinated aromatic ring also ties into the broader exploration of fluorine in medicinal chemistry, a hot topic due to fluorine’s ability to modulate pharmacokinetic properties.

From a synthetic perspective, 2-amino-4-(4-fluorophenyl)-1,3-thiazole-5-carbonitrile can be prepared via cyclization reactions involving 4-fluorophenyl precursors and cyanothioacetamide. Its purity and stability are crucial for downstream applications, prompting advancements in analytical techniques such as HPLC and LC-MS for quality control. Researchers frequently search for optimized synthesis protocols and scalable production methods to meet industrial demands.

The compound’s relevance extends to computational chemistry, where in silico models predict its interactions with biological targets. This aligns with the rise of AI-driven drug discovery, a trending topic in scientific communities. Additionally, its potential role in crop protection formulations has sparked interest in agrochemical innovation, addressing global food security challenges.

In summary, 2-amino-4-(4-fluorophenyl)-1,3-thiazole-5-carbonitrile (CAS No. 952753-59-2) exemplifies the intersection of traditional organic synthesis and cutting-edge research. Its multifaceted applications—from drug development to sustainable agriculture—make it a compound of enduring significance. As scientific inquiries evolve, this thiazole derivative will likely remain a focal point for breakthroughs in chemistry and life sciences.

Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.